![molecular formula C7H7N3O2S B2417584 Pyrazolo[1,5-a]pyridine-3-sulfonamide CAS No. 2171866-36-5](/img/structure/B2417584.png)
Pyrazolo[1,5-a]pyridine-3-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Pyrazolo[1,5-a]pyridine is an important core of nitrogen ring junction heterocyclic compounds . It has been used in medicinal chemistry and drug molecule production due to its versatility and ease of preparation .
Synthesis Analysis
The synthesis of Pyrazolo[1,5-a]pyridine has been achieved through novel and uncomplicated methods . A series of pyrazolo[1,5-a]pyridine-3-carboxamide derivatives were designed as new antitubercular agents . A TEMPO-mediated [3 + 2] annulation–aromatization protocol for the preparation of pyrazolo[1,5-a]pyridines from N-aminopyridines and α,β-unsaturated compounds was developed .Molecular Structure Analysis
Pyrazolo[1,5-a]pyridine is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings .Chemical Reactions Analysis
The characteristic of these motifs are found to be highly used in medicinal chemistry and drug molecule production. It makes them versatile, easy to prepare and create a further ring extension like electron gaining and donating in pyrazolo pyridine does make a different in chemical property .Scientific Research Applications
Anti-tubercular Agents
Pyrazolo[1,5-a]pyridine derivatives have been studied for their potential as anti-tubercular agents . The research involved the design, synthesis, and biological evaluation of Pyrazolo[1,5-a]pyridine-3-carboxamides .
Synthesis of Pyrazolo[1,5-a]pyridine-3-phosphonates
A series of pyrazolo[1,5-a]pyridine-3-ylphosphonates were prepared with moderate to good yields by the oxidative [3+2]cycloaddition of 2-subtituted ethynylphosphonates with in situ generated pyridinium-N-imines .
Dopamine Binding Affinity
Pyrazolo[1,5-a]pyridine-containing compounds have been explored for their dopamine binding affinity . This makes them potentially useful in the treatment of neurological disorders.
Kinase Inhibitory Activity
These compounds have also been studied for their kinase inhibitory activity . Kinases are enzymes that play a key role in cell signaling, and inhibitors can be used in the treatment of cancer and other diseases.
PDE Inhibitors
Phosphodiesterase (PDE) inhibitors are a class of drugs that block one or more of the five subtypes of the enzyme phosphodiesterase, thereby preventing the inactivation of the intracellular second messengers cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP) by the respective PDE subtype(s). Pyrazolo[1,5-a]pyridine-containing compounds have been explored for their potential as PDE inhibitors .
Antimalarial Agents
Pyrazolo[1,5-a]pyridine scaffolds have been utilized in the design of antimalarial agents . This is part of ongoing efforts to develop new treatments for malaria, a major global health problem.
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
pyrazolo[1,5-a]pyridine-3-sulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N3O2S/c8-13(11,12)7-5-9-10-4-2-1-3-6(7)10/h1-5H,(H2,8,11,12) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJOZYMLVYNWHQK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=NN2C=C1)S(=O)(=O)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7N3O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.22 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Pyrazolo[1,5-a]pyridine-3-sulfonamide | |
CAS RN |
2171866-36-5 |
Source
|
Record name | pyrazolo[1,5-a]pyridine-3-sulfonamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.